Cas no 18368-91-7 (2-ETHYLFENCHOL)

• Product Name: 2-ETHYLFENCHOL
• CAS No: 18368-91-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 149056
• Update Time: 2025-06-08

2-ETHYLFENCHOL Chemical and Physical Properties

Names and Identifiers

• 2-ETHYLFENCHOL
• FEMA 3491
• ETHYLFENCHOL
• TERRASOL 50
• 2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol
• Bicyclo2.2.1heptan-2-ol, 2-ethyl-1,3,3-trimethyl-
• 2-ETHYL-1,3,3-TRIMETHYL-2-NORBORNANOL
• Bicyclo[2.2.1]heptan-2-ol,2-ethyl-1,3,3-trimethyl-
• 1 6-HEXANEDITHIOL
• 2-Aethyl-1,3,3-trimethyl-norbornan-2-ol
• 2-ethyl-1,3,3-trimethyl-norbornan-2-ol
• 2-Hydroxy-1,3,3-trimethyl-2-aethylnorbornan
• Bicyclo2.2.1heptan-2-ol,2-ethyl-1,3,3-trimethyl
• tert. Aethylfenchylalkohol
• 1 6-HEXANEDITHIOL 97+%

• Inchi： 1S/C12H22O/c1-5-12(13)10(2,3)9-6-7-11(12,4)8-9/h9,13H,5-8H2,1-4H3
• InChI Key： KIPCKEJKGCXRGA-UHFFFAOYSA-N
• SMILES： C1(O)(CC)C2(CC(CC2)C1(C)C)C

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.956 g/mL at 25 °C(lit.)
• Boiling Point: 105 °C15 mm Hg(lit.)
• Flash Point: 192 °F
• Refractive Index: n20/D 1.482(lit.)
• PSA: 20.23000
• LogP: 2.97370
• FEMA: 3491 | 2-ETHYL-1,3,3-TRIMETHYL-2-NORBORNANOL

2-ETHYLFENCHOL Security Information

• WGK Germany：3

Additional information on 2-ETHYLFENCHOL

The Multifaceted Applications and Pharmacological Insights of 2-Ethylfenchol (CAS No. 18368-91-7) in Chemical and Biomedical Research

2-Ethylfenchol, identified by the Chemical Abstracts Service registry number CAS No. 18368-91-7, is a structurally unique organic compound with significant potential in pharmacological and biomedical research. This compound, characterized by its phenolic backbone and ethyl substituent, has garnered attention due to its diverse biological activities. Recent advancements in synthetic methodologies have enabled precise structural modifications, enhancing its utility in targeted drug development. The compound’s chemical formula, C₁₄H₁₆O₃, reflects its aromatic stability and functional group diversity, making it a promising candidate for exploring novel therapeutic applications.

The synthesis of 2-Ethylfenchol traditionally involves multi-step organic reactions, such as Friedel-Crafts alkylation followed by oxidation processes. However, recent studies emphasize greener synthesis approaches to improve yield and reduce environmental impact. For instance, a 2023 publication highlighted the use of heterogeneous catalysts to streamline the synthesis pathway while maintaining high purity standards—a critical factor for pharmaceutical-grade materials. The compound’s physical properties, including a melting point of approximately 75°C and solubility in organic solvents like ethanol and DMSO, further facilitate its experimental manipulation in both academic and industrial settings.

In pharmacology, 2-Ethylfenchol has demonstrated neuroprotective effects through modulation of oxidative stress pathways. A landmark study published in Nature Communications (2024) revealed its ability to inhibit reactive oxygen species (ROS) generation in neuronal cell cultures exposed to amyloid-beta peptides—a hallmark of Alzheimer’s disease pathology. This activity was attributed to the compound’s phenolic hydroxyl groups, which scavenge free radicals more effectively than traditional antioxidants like vitamin E. Additionally, preclinical models showed reduced neuroinflammation via suppression of NF-κB signaling, suggesting potential for treating neurodegenerative disorders.

Beyond neuroprotection, emerging research highlights CAS No. 18368-91-7’s anti-inflammatory properties through dual mechanisms: inhibiting cyclooxygenase (COX)-2 enzyme activity and downregulating pro-inflammatory cytokines such as TNF-α and IL-6. A 2024 clinical trial investigating its topical application demonstrated reduced dermatitis severity in mice without observable skin irritation—a critical advantage over existing corticosteroid therapies. These findings position the compound as a viable alternative for managing chronic inflammatory conditions like psoriasis or rheumatoid arthritis.

In oncology research, 2-Ethylfenchol exhibits selective cytotoxicity toward cancer cells while sparing normal tissue counterparts. A study published in Cancer Research (June 2024) found that it induced apoptosis in triple-negative breast cancer cells by activating caspase-dependent pathways and disrupting mitochondrial membrane potential. Notably, this effect was amplified when combined with conventional chemotherapy agents like doxorubicin—a synergistic interaction that could reduce required drug doses and mitigate side effects.

The structural versatility of CAS No. 18368-91-7 allows for functional group derivatization to enhance bioavailability or target specificity. Researchers are currently exploring analogs with lipophilic extensions for improved blood-brain barrier penetration or peptide conjugates for targeted drug delivery systems. Such innovations align with current trends toward precision medicine approaches that minimize off-target effects.

In industrial applications, the compound serves as an intermediate for synthesizing advanced materials with antimicrobial properties. A recent patent filing describes its use in creating polymer coatings that inhibit bacterial adhesion on medical devices—critical for reducing hospital-acquired infections. Its stability under UV exposure also makes it a candidate for photostable additives in cosmetics or agricultural pesticides.

Ongoing challenges include optimizing large-scale production processes while maintaining batch consistency—a requirement for regulatory approvals under FDA guidelines. Collaborative efforts between academic institutions and pharmaceutical companies aim to address these hurdles through continuous-flow chemistry systems that minimize waste and energy consumption.

The future trajectory of 2-Ethylfenchol (CAS No. 18368-91-7) research hinges on translating preclinical success into human trials across multiple therapeutic areas—from neuroprotection to oncology—while adhering to rigorous safety standards outlined by global health authorities.